![molecular formula C32H24ClN8Na5O21S6 B009869 Pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate CAS No. 105936-57-0](/img/structure/B9869.png)
Pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate
Overview
Description
Pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate, also known as Pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate, is a useful research compound. Its molecular formula is C32H24ClN8Na5O21S6 and its molecular weight is 1199.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
105936-57-0 |
|---|---|
Product Name |
Pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate |
Molecular Formula |
C32H24ClN8Na5O21S6 |
Molecular Weight |
1199.4 g/mol |
IUPAC Name |
pentasodium;7-[[1-[4-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-methoxy-5-sulfonatoanilino]-1,3-dioxobutan-2-yl]diazenyl]naphthalene-1,3,6-trisulfonate |
InChI |
InChI=1S/C32H29ClN8O21S6.5Na/c1-15(42)28(41-40-23-12-20-16(9-26(23)66(52,53)54)8-19(64(46,47)48)11-25(20)65(49,50)51)29(43)35-21-14-27(67(55,56)57)22(13-24(21)61-2)36-32-38-30(33)37-31(39-32)34-17-4-3-5-18(10-17)63(44,45)7-6-62-68(58,59)60;;;;;/h3-5,8-14,28H,6-7H2,1-2H3,(H,35,43)(H,46,47,48)(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60)(H2,34,36,37,38,39);;;;;/q;5*+1/p-5 |
InChI Key |
WXQRUQLCHXCMHU-UHFFFAOYSA-I |
Isomeric SMILES |
CC(=O)C(C(=O)NC1=C(C=C(C(=C1)S(=O)(=O)[O-])NC2=NC(=NC(=N2)NC3=CC(=CC=C3)S(=O)(=O)CCOS(=O)(=O)[O-])Cl)OC)N=NC4=CC5=C(C=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+] |
SMILES |
CC(=O)C(C(=O)NC1=C(C=C(C(=C1)S(=O)(=O)[O-])NC2=NC(=NC(=N2)NC3=CC(=CC=C3)S(=O)(=O)CCOS(=O)(=O)[O-])Cl)OC)N=NC4=CC5=C(C=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+] |
Canonical SMILES |
CC(=O)C(C(=O)NC1=C(C=C(C(=C1)S(=O)(=O)[O-])NC2=NC(=NC(=N2)NC3=CC(=CC=C3)S(=O)(=O)CCOS(=O)(=O)[O-])Cl)OC)N=NC4=CC5=C(C=C(C=C5C=C4S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+] |
synonyms |
7-[1-[N-[4-[4-Chloro-6-[3-[2-(sulfooxy)ethylsulfonyl]anilino]-1,3,5-triazin-2-ylamino]-2-methoxy-5-sulfophenyl]carbamoyl]-2-oxopropylazo]-1,3,6-naphthalenetrisulfonic acid pentasodium salt |
Origin of Product |
United States |
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